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Compound of Interest

Compound Name: Aldosterone-d4

Cat. No.: B12400601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and

experimental applications of Aldosterone-d4. Aldosterone-d4 is the deuterated form of

aldosterone, a key mineralocorticoid steroid hormone. Its primary application in research and

clinical settings is as an internal standard for the accurate quantification of endogenous

aldosterone using mass spectrometry-based methods. This document details its

physicochemical characteristics, provides an exemplary experimental protocol for its use, and

outlines the biological signaling pathways of its non-labeled counterpart, aldosterone.

Core Chemical Properties and Structure
Aldosterone-d4 is structurally identical to aldosterone, with the exception of four hydrogen

atoms being replaced by deuterium isotopes. This isotopic labeling results in a higher

molecular weight, which allows it to be distinguished from unlabeled aldosterone by mass

spectrometry, while maintaining nearly identical chemical and physical properties.
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Property Value References

Molecular Formula C₂₁H₂₄D₄O₅ [1][2][3][4][5]

Molecular Weight 364.47 g/mol

Unlabeled CAS Number 52-39-1

Appearance Colorless to light yellow liquid

Synonyms

Reichstein X-d4, 18-

Oxocorticosterone-d4,

Electrocortin-d4

The structure of Aldosterone-d4, with deuterium labeling, is depicted below.
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Aldosterone-d4 Structure

[Image of the chemical structure of Aldosterone-d4 highlighting the four deuterium atoms. Since direct image generation is not possible, a textual representation is used.]

Key Features:
- Steroid backbone (pregnane derivative)

- Aldehyde group at C18
- Hydroxyl groups at C11 and C21

- Ketone groups at C3 and C20
- Double bond between C4 and C5

- Four Deuterium (D) atoms at specific positions (e.g., C2, C2, C4, C6, C6, C21, C21 as seen in some variants)
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Sample Preparation

Analysis

Data Processing

1. Serum Sample (10 µL)

2. Spike with
Aldosterone-d4 (5 µL)

3. Add Acetonitrile
for Protein Precipitation

4. Centrifuge

5. Transfer Supernatant

6. Micro-Flow LC Separation

7. Tandem MS Detection

8. Peak Integration and
Ratio Calculation

9. Quantification using
Calibration Curve

Final Aldosterone
Concentration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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